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Compound of Interest

Compound Name: Boc-Val-Ala-PAB-PNP

Cat. No.: B2702081 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Boc-Val-Ala-
PAB-PNP. Due to conflicting safety classifications from various suppliers, a cautious approach

is strongly advised. Adherence to the more stringent safety protocols outlined herein is critical

to ensure personnel safety and proper environmental containment.

Chemical and Physical Properties
Property Value Source

CAS Number 1884578-00-0 [1]

Molecular Formula C27H34N4O9 [1][2]

Molecular Weight 558.59 g/mol [2]

Physical Form Solid

Storage Temperature -20°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)
While some suppliers classify this compound as not hazardous, others indicate clear warnings.

[2] Therefore, the following GHS hazard statements and associated pictograms should be

considered the standard for handling this material.
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GHS Pictogram Signal Word Hazard Statements

GHS07 Warning

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet ANSI Z87.1

standards.

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

added protection. Gloves must

be removed and replaced

immediately after any contact

with the compound.

Body Protection Laboratory Coat
A standard lab coat is required

to protect skin and clothing.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized powder to

prevent inhalation.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.
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Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Boc-Val-Ala-PAB-PNP and

to ensure the safety of laboratory personnel.

Handling the Lyophilized Powder
Acclimatization: Before opening, allow the container to warm to room temperature in a

desiccator to prevent moisture absorption.

Weighing: Conduct the weighing of the powder in a chemical fume hood to minimize

inhalation exposure.

Static Control: Use an anti-static weigh boat to prevent scattering of the fine powder.

Resealing: After weighing, tightly reseal the container and store at -20°C.[1]

Solution Preparation
Solvent Selection: Refer to the manufacturer's Certificate of Analysis (COA) for the

recommended solvent.

Dissolution: If the compound does not dissolve readily, sonication in a water bath can be

used. Avoid excessive heating.

Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store stock solutions at -20°C for up to one month or at -80°C

for up to six months.

Disposal Plan
The disposal of Boc-Val-Ala-PAB-PNP and any associated materials must be handled with

care, considering the potential for the release of p-nitrophenol, a toxic substance.

Waste Segregation and Collection
Solid Waste: All disposable materials contaminated with Boc-Val-Ala-PAB-PNP, such as

gloves, weigh boats, and paper towels, must be collected in a dedicated, clearly labeled

hazardous waste container.
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Liquid Waste: Unused solutions and rinsates should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not discharge into the sewer system.[3][4]

Empty Containers: Empty containers that held the compound should be treated as

hazardous waste and disposed of accordingly. Do not rinse and reuse.

Decontamination
Non-Disposable Equipment: Any non-disposable equipment that comes into contact with the

compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as

hazardous waste.

Work Surfaces: Clean and decontaminate work surfaces thoroughly after handling the

compound.

Emergency Procedures
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Exposure Type First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes while removing contaminated

clothing.[2] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[2]

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Accidental Release

Wear appropriate PPE. For small spills of solid

material, carefully sweep up and place in a

sealed container for disposal. Avoid generating

dust. For liquid spills, absorb with an inert

material and place in a sealed container for

disposal.[2] Ventilate the area and wash the spill

site after material pickup is complete.

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of Boc-Val-Ala-PAB-PNP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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